Cas no 103323-37-1 (1-(3-hydroxyphenyl)-2-methylpropan-1-one)
103323-37-1 structure
Product Name:1-(3-hydroxyphenyl)-2-methylpropan-1-one
CAS No:103323-37-1
MF:C10H12O2
MW:164.201083183289
CID:1139932
PubChem ID:15049952
Update Time:2025-04-20
1-(3-hydroxyphenyl)-2-methylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-hydroxyphenyl)-2-methylpropan-1-one
- CTK0G7107
- AGN-PC-003IP1
- 1-(3-hydroxy-phenyl)-2-methyl-propan-1-one
- ACMC-20m66p
- 1-Propanone, 1-(3-hydroxyphenyl)-2-methyl-
- 3-[(3,5-difluoro-4-methyl-6-(3-(2-methyl-1-oxopropyl)phenoxy)pyridin-2-yl)oxy]-benzonitrile
- SureCN8084159
- CTK0G7107; AGN-PC-003IP1; 1-(3-hydroxy-phenyl)-2-methyl-propan-1-one; ACMC-20m66p; 1-Propanone, 1-(3-hydroxyphenyl)-2-methyl-; 3-[(3,5-difluoro-4-methyl-6-(3-(2-methyl-1-oxopropyl)phenoxy)pyridin-2-yl)oxy]-benzonitrile; SureCN8084159;
- 1-(3-hydroxyphenyl)-2-methyl-1-propanone
- SCHEMBL8084159
- 103323-37-1
- DTXSID10567553
-
- Inchi: 1S/C10H12O2/c1-7(2)10(12)8-4-3-5-9(11)6-8/h3-7,11H,1-2H3
- InChI Key: DWLAGFAYZCBIMG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)O)C(C)C
Computed Properties
- Exact Mass: 164.08376
- Monoisotopic Mass: 164.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
1-(3-hydroxyphenyl)-2-methylpropan-1-one Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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